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An In-depth Technical Guide to 3,5-Dibromoaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract
3,5-Dibromoaniline (CAS No. 626-40-4) is a halogenated aromatic amine that serves as a

pivotal intermediate in organic synthesis. Its unique substitution pattern, featuring two bromine

atoms meta to the amino group, imparts specific reactivity that is highly valued in the synthesis

of complex molecules. This guide provides a comprehensive overview of the physical,

chemical, and spectral properties of 3,5-Dibromoaniline. It details a key synthetic protocol and

illustrates its chemical utility, particularly in modern cross-coupling reactions, making it a

compound of significant interest in the pharmaceutical, agrochemical, and dye industries.

Physical and Chemical Properties
3,5-Dibromoaniline is typically a solid at room temperature, appearing as a white to pale

yellow or brown crystalline powder.[1][2] The presence of two bromine atoms on the benzene

ring significantly increases its molecular weight compared to aniline and influences its solubility

and reactivity.

Table 1: Physical and Chemical Properties of 3,5-Dibromoaniline
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Property Value Source(s)

Molecular Formula C₆H₅Br₂N [1][3][4]

Molecular Weight 250.92 g/mol [1][3][5]

Appearance
White to gray to brown

powder/crystal
[2][6]

Melting Point 51.0 - 57.0 °C [4][7]

Boiling Point ~181.5 °C at 760 mmHg

Density 1.9318 (rough estimate) [6]

Solubility in Water
Sparingly soluble (~0.1 g/100

mL)
[1][8]

Solubility Soluble in organic solvents [1]

pKa 2.45 ± 0.10 (Predicted) [2][6]

Vapor Pressure 0.0014 mmHg at 25°C [6]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 3,5-Dibromoaniline.

Table 2: Key Spectral Data for 3,5-Dibromoaniline

Technique Key Features Source(s)

UV-Vis (λmax) 293 nm (in H₂O) [2][6]

Infrared (IR) Conforms to structure [4][7]

Mass Spec (MS)

Molecular Ion Peaks (m/z)

around 250 [M+1]+, 252,

reflecting the isotopic pattern

of two bromine atoms.

[5][9]
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Chemical Properties and Reactivity
The chemical behavior of 3,5-Dibromoaniline is dictated by the interplay between the electron-

donating amino group (-NH₂) and the electron-withdrawing, bulky bromine atoms (-Br).

Basicity: The amino group confers weak basicity to the molecule.[2]

Reactivity: The bromine atoms are excellent leaving groups in various cross-coupling

reactions, making the compound a versatile building block.[10] The presence of the amino

group directs further electrophilic substitution, although its strong activating nature is

somewhat tempered by the two bromine atoms.

3,5-Dibromoaniline is a key substrate for palladium-catalyzed cross-coupling reactions, which

are fundamental in modern organic synthesis for forming carbon-carbon and carbon-

heteroatom bonds.[10] These reactions allow for the introduction of diverse functional groups at

the 3- and 5-positions.

Palladium-Catalyzed Cross-Coupling Reactions

3,5-Dibromoaniline

Suzuki Coupling
(+ Arylboronic Acid)

 Pd Catalyst,
 Base 

Heck Coupling
(+ Alkene)

 Pd Catalyst,
 Base 

Sonogashira Coupling
(+ Terminal Alkyne)

 Pd(0), Cu(I),
 Base 

Aryl-Substituted Aniline

Alkene-Substituted Aniline

Alkyne-Substituted Aniline

Click to download full resolution via product page

Key cross-coupling reactions of 3,5-Dibromoaniline.

Applications in Research and Drug Development
3,5-Dibromoaniline is a crucial intermediate in the synthesis of a wide range of valuable

compounds.[1][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b181674?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/3-5-dibromoaniline-dic266489.html
https://www.nbinno.com/article/other-organic-chemicals/exploring-3-5-dibromoaniline-key-uses-in-organic-synthesis-sn
https://www.benchchem.com/product/b181674?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/exploring-3-5-dibromoaniline-key-uses-in-organic-synthesis-sn
https://www.benchchem.com/product/b181674?utm_src=pdf-body-img
https://www.benchchem.com/product/b181674?utm_src=pdf-body
https://www.benchchem.com/product/b181674?utm_src=pdf-body
https://cymitquimica.com/cas/626-40-4/
https://www.biosynth.com/p/FD34105/626-40-4-35-dibromoaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmaceuticals: It serves as a foundational scaffold for creating pharmacologically active

molecules and active pharmaceutical ingredients (APIs).[10][11] Its structure is incorporated

into various developmental therapeutic agents.

Agrochemicals: It is used in the synthesis of new pesticides and herbicides.[1]

Dyes: The aniline scaffold is a classic component in the synthesis of various dyes.[1]

Material Science: It can be used to create novel organic materials with specific electronic or

photophysical properties.[8]

Experimental Protocols
Synthesis of 3,5-Dibromoaniline via Reduction of 3,5-
Dibromonitrobenzene
This protocol details a common laboratory-scale synthesis of 3,5-Dibromoaniline. The method

involves the reduction of the nitro group of 3,5-dibromonitrobenzene.[5]

Materials:

3,5-dibromonitrobenzene (1.0 eq)

Glacial Acetic Acid

Titanium(III) chloride (TiCl₃) in 2N HCl (30 wt%)

1 M Sodium Hydroxide (NaOH)

Ethyl Acetate (EtOAc)

Water (H₂O)

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:
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Dissolution: Dissolve 3,5-dibromonitrobenzene (e.g., 500 mg, 1.78 mmol) in glacial acetic

acid (4 mL) at room temperature.[5]

Reduction: Gradually add the TiCl₃ solution to the reaction mixture with stirring. Continue the

addition until the characteristic purple color of Ti³⁺ persists, indicating the complete

consumption of the starting material. Monitor the reaction's progress using Thin Layer

Chromatography (TLC).[5]

Work-up (Acid Removal): Once the reaction is complete, concentrate the mixture under

vacuum to remove the acetic acid.[5]

Neutralization: Add water and 1 M NaOH to neutralize the acidic mixture. Add ethyl acetate

as the extraction solvent. A waxy solid may form at this stage.[5]

Filtration & Extraction: Filter the resulting solid under vacuum. Perform a liquid-liquid

extraction on the filtrate twice using ethyl acetate and water.[5]

Drying and Isolation: Combine the organic layers and dry over anhydrous Na₂SO₄ for 30

minutes. Filter off the drying agent and concentrate the filtrate under vacuum using a rotary

evaporator. Further dry the product on an oil pump overnight to yield 3,5-Dibromoaniline.[5]
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Synthesis Workflow

1. Dissolve 3,5-Dibromonitrobenzene
in Glacial Acetic Acid

2. Add TiCl3 solution
(Reduction)

3. Monitor by TLC

4. Concentrate under vacuum
(Remove Acetic Acid)

Reaction
Complete

5. Neutralize with NaOH
& Add EtOAc

6. Liquid-Liquid Extraction

7. Dry organic layer (Na2SO4)

8. Filter and concentrate
(Rotary Evaporator)

9. Dry under high vacuum

Final Product:
3,5-Dibromoaniline

Click to download full resolution via product page

Experimental workflow for the synthesis of 3,5-Dibromoaniline.
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Safety Information
3,5-Dibromoaniline is classified as harmful and an irritant.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[2]

Precautionary Measures: Handle with appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat. Use in a well-ventilated area or a chemical

fume hood.[12] Avoid inhalation of dust and contact with skin and eyes.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical and chemical properties of 3,5-
Dibromoaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181674#physical-and-chemical-properties-of-3-5-
dibromoaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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